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Compound of Interest |

Compound Name: Disperse Red 92
CAS No.: 12236-11-2
Cat. No.: B076472
Get Quote
. J

An in-depth guide to the high-temperature, high-pressure dyeing of polyester and its blended
fabrics using Disperse Red 92, a vibrant anthraquinone dye. This document provides detailed
application notes and protocols tailored for researchers, scientists, and professionals in drug
development and textile chemistry.

Application Notes

Disperse Red 92 is a brilliant bluish-red anthraquinone dye specifically designed for dyeing
hydrophobic fibers like polyester.[1][2] Its molecular structure makes it suitable for high-
temperature and high-pressure dyeing methods, which are essential for achieving deep shades
and excellent fastness on the tightly packed molecular structure of polyester.[1][3]

The high-temperature dyeing process, typically conducted between 120°C and 135°C under
pressure, is necessary to swell the polyester fibers, allowing the non-ionic, water-insoluble dye
molecules to penetrate the amorphous regions of the polymer.[3][4][5][6] This method ensures
high dye uptake, good color yield, and superior fastness properties.[3][4]
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Key to this process is the use of a dispersing agent to maintain a stable, fine dispersion of the
dye particles in the agueous bath and prevent aggregation at elevated temperatures.[4][7] The
pH of the dyebath must be acidic, generally maintained between 4.5 and 5.5, to ensure the
stability of the disperse dye and achieve optimal exhaustion.[3][8] Acetic acid is commonly
used for this purpose.[4][8]

Following the dyeing phase, a crucial step known as reduction clearing is often employed. This
post-treatment process removes any unfixed dye from the fiber surface, significantly improving
the wash and rubbing fastness of the final product.[5][8][9]

Quantitative Data

The following tables summarize the key parameters for the high-temperature, high-pressure
dyeing of polyester with Disperse Red 92.

Table 1. Recommended Dyeing Parameters
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Parameter Recommended Value Notes

Varies based on the desired

Dye Concentration 1-4% (on weight of fabric)
depth of shade.
Dispersing Agent 1lg/L To prevent dye aggregation.[9]
) Optional, to promote uniform
Leveling Agent 0.5-1g/L )
dyeing.
Maintained with acetic acid for
pH of Dyebath 45-55 optimal dye stability and
exhaustion.[3][8]
The ratio of the weight of the
Ligquor Ratio 1:10to 1:15 goods to the volume of the dye
bath.[3]
) Optimal for dye diffusion into
Dyeing Temperature 130°C i
polyester fibers.[3][8][9]
Time at peak temperature to
Holding Time 30 - 60 minutes ensure even dye penetration
and fixation.[3][8]
A controlled rate of
Heating Rate 1-2°C/minute temperature rise is crucial to
prevent unlevel dyeing.[3]
Slow cooling helps to prevent
Cooling Rate 1-2°C/minute shocking the fabric and setting

creases.

Table 2: Reduction Clearing Parameters
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Parameter Recommended Value Notes

Reducing agent to strip

Sodium Hydrosulfite 1-2 g/L
surface dye.[10]
To create the necessary
Sodium Hydroxide 1-2g/L alkaline conditions for
reduction.[10]
Effective temperature for the
Temperature 70 - 80°C reduction clearing process.[5]
[10]
] ] Duration of the clearing
Time 15 - 20 minutes

process.[5][10]

Table 3: Typical Fastness Properties

Fastness Property ISO Scale (1-5) Notes
) Good resistance to fading
Light Fastness 4-5 .
upon exposure to light.[9]
Excellent resistance to color
Washing Fastness 4-5 loss and staining during
washing.[5]
) High resistance to color
Rubbing Fastness 4-5 )
transfer upon rubbing.
Important for subsequent heat
Sublimation Fastness 4-5 treatments like ironing or

pleating.

Experimental Protocols

This section details the step-by-step methodology for dyeing a 100% polyester fabric sample
with Disperse Red 92 using a laboratory-scale high-temperature, high-pressure dyeing
apparatus.
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Fabric Preparation (Scouring)

Before dyeing, it is essential to remove any impurities, oils, or sizing agents from the fabric that
could hinder dye uptake.

Prepare a scouring bath with a non-ionic detergent (e.g., 1-2 g/L) and sodium carbonate
(e.g., 1 g/L).

Set the liquor ratio to 1:20.

Immerse the polyester fabric in the bath and heat to 60-70°C for 20-30 minutes.

Rinse the fabric thoroughly with hot water, followed by a cold water rinse, and then dry.

Dye Bath Preparation

* Weigh the required amount of Disperse Red 92 dye powder based on the weight of the
fabric and desired shade depth (e.g., 2% on weight of fabric).

Make a smooth paste of the dye powder with a small amount of water and a dispersing
agent (1 g/L).[8][9]

Add this paste to the main dye bath containing the required volume of softened or deionized
water for the chosen liquor ratio (e.g., 1:10).

Add any other auxiliaries, such as a leveling agent, if required.

Stir the solution well to ensure a uniform dispersion.

Adjust the pH of the dye bath to 4.5-5.5 using a dilute solution of acetic acid.[3][8]

High-Temperature Dyeing Process

» Place the scoured and dried polyester fabric into the dyeing vessel of the high-temperature,
high-pressure dyeing machine.

e Add the prepared dye bath to the vessel.

» Seal the machine and begin agitation.
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» Raise the temperature from ambient to 60°C and hold for 15 minutes.[8][9]

o Gradually increase the temperature to the target dyeing temperature of 130°C at a rate of
1.5°C per minute.[8][9]

e Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[3][8]

[9]
 After the holding period, cool the dye bath down to 70°C at a rate of 2°C per minute.[3]

e Drain the dye bath.

Post-Dyeing Treatment

e Rinse the dyed fabric with hot water to remove residual dye liquor.

o Prepare a fresh bath at a 1:15 liquor ratio containing sodium hydrosulfite (2 g/L) and sodium
hydroxide (2 g/L).

o Immerse the dyed fabric in this bath and raise the temperature to 80°C.[5]
o Treat the fabric for 20 minutes at this temperature.[5]

e Drain the clearing bath.

» Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

« If necessary, neutralize the fabric with a dilute solution of acetic acid (0.5 g/L) in a fresh bath
for 5 minutes.

 Finally, rinse with cold water.

» Dry the dyed fabric in an oven or a suitable dryer at a moderate temperature.

Visualizations

The following diagram illustrates the logical workflow of the high-temperature, high-pressure
dyeing process for Disperse Red 92.
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Caption: High-temperature dyeing workflow for Disperse Red 92.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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